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Compound of Interest

Adenine monohydrochloride
Compound Name:
hemihydrate

Cat. No. 88113033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core solubility characteristics of
adenine monohydrochloride hemihydrate. The information is compiled to assist
researchers, scientists, and professionals in drug development in understanding and utilizing
this compound's properties. This document presents quantitative solubility data, detailed
experimental protocols for solubility determination, and visualizations of experimental workflows
and factors influencing solubility.

Physicochemical Properties

Adenine monohydrochloride hemihydrate is a salt form of adenine, a fundamental
component of nucleic acids. Its physicochemical properties are crucial for its handling,
formulation, and application in various research and development settings.
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Property Value Reference
Molecular Formula CsHsNs - HCI - %2H20
Molecular Weight 180.60 g/mol
White to off-white crystalline
Appearance
powder
Melting Point ~285-291°C (decomposes)

Solubility Data

The solubility of adenine monohydrochloride hemihydrate has been determined in various
solvents. The following table summarizes the available quantitative data. It is important to note
that solubility can be influenced by factors such as temperature, pH, and the presence of other

solutes.
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Solvent Temperature Solubility Reference
Water Not Specified 50 mg/mL
N 50 mg/mL (clear to
Warm Water Not Specified
hazy)
20 mg/mL (for
1 M HCI Not Specified )
Adenine)
N 20 mg/mL (for
0.5 M HCI Not Specified )
Adenine)
DMSO Not Specified 10 mM (~1.8 mg/mL)
N 8 mg/mL (for Adenine
DMSO Not Specified
HCI)
N Insoluble (for Adenine
Ethanol Not Specified
HCI)
. ) » 50 mg/mL (for
Acetic Acid Not Specified )
Adenine)
) ) N 50 mg/mL (for
Formic Acid Not Specified )
Adenine)
Chloroform Not Specified Insoluble (for Adenine)
Ether Not Specified Insoluble (for Adenine)

Experimental Protocol: Thermodynamic Solubility
Determination via Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the
thermodynamic (equilibrium) solubility of a compound. The following protocol is a synthesized
methodology for determining the solubility of adenine monohydrochloride hemihydrate.

1. Materials and Equipment:

e Adenine monohydrochloride hemihydrate
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Solvent of interest (e.g., deionized water, phosphate buffer at a specific pH)
Volumetric flasks

Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature orbital shaker or water bath

Centrifuge

Syringe filters (e.g., 0.22 um PVDF)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

pH meter
. Procedure:

Preparation of Solvent: Prepare the desired solvent system. If using a buffer, ensure the pH
is accurately adjusted and recorded.

Sample Preparation: Add an excess amount of adenine monohydrochloride hemihydrate
to a series of vials containing a known volume of the solvent. The presence of undissolved
solid is necessary to ensure saturation.

Equilibration: Seal the vials and place them in a constant temperature shaker set to the
desired temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient duration
(typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
temperature to let the excess solid settle. Alternatively, centrifuge the samples to pellet the
undissolved solid.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring
no solid particles are disturbed. Filter the aliquot through a syringe filter to remove any
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remaining undissolved microparticles.

e Quantification:

o Prepare a series of standard solutions of adenine monohydrochloride hemihydrate of
known concentrations in the same solvent.

o Analyze both the filtered sample and the standard solutions using a validated analytical
method (e.g., HPLC-UV or UV-Vis spectrophotometry).

o Construct a calibration curve from the standard solutions.

o Determine the concentration of adenine monohydrochloride hemihydrate in the filtered
sample by interpolating from the calibration curve. This concentration represents the
thermodynamic solubility.

3. Data Analysis:

e The solubility is typically expressed in mg/mL or mol/L.

o Perform the experiment in triplicate to ensure the reliability of the results.
» Report the mean solubility and the standard deviation.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the shake-flask method for determining
thermodynamic solubility.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8113033?utm_src=pdf-body
https://www.benchchem.com/product/b8113033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation of Solvent and Sample

:

Addition of Excess Solute to Solvent

:

(Equilibration via Agitation at Constant Temperature)

Ghase Separation (Settling or CentrifugationD
Giltration of Supernatana
(Quantification (e.g., HPLC, UV-Vis))

(Data Analysis and Solubility Determinatior)

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Assay.

Factors Influencing Solubility

The solubility of adenine monohydrochloride hemihydrate is not an intrinsic constant but is
influenced by several environmental factors. The diagram below outlines these key
relationships.
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Influencing Factors

pH of the Medium Solvent Polarity & Properties lonic Strength

Can Increase or Decrease

Affects lonization State / Like Dissolves Like

Generally Increases

Solubility of Adenine Monohydrochloride Hemihydrate

Click to download full resolution via product page

Caption: Key Factors Affecting Solubility.

 To cite this document: BenchChem. [A Technical Guide to the Basic Solubility Characteristics
of Adenine Monohydrochloride Hemihydrate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8113033#basic-solubility-characteristics-of-
adenine-monohydrochloride-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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